Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0005022 | 13-Ethyl-5,5-dimethyl-14-(2-morpholin-4-ylethyl)-6-oxa-17-thia-2,12,14-triazatetracyclo[8.7.0.03,8.011,16]heptadeca-1,3(8),9,11(16),12-pentaen-15-one | C22H28N4O3S | |
| VC0004869 | N-[2-(3,5-Dimethylpyrazol-1-yl)-6-[6-(4-methoxypiperidin-1-yl)pyridin-2-yl]pyrimidin-4-yl]acetamide | 1061747-72-5 | C22H27N7O2 |
| VC0005029 | 6-Bnz-cAMP sodium salt | 1135306-29-4 | C17H15N5NaO7P |
| VC0005017 | KN 93 phosphate | 1188890-41-6 | C26H32ClN2O8PS |
| VC0004885 | DV 7028 hydrochloride | 133364-62-2 | C21H26ClFN4O3 |
| VC0005010 | JTE 607 dihydrochloride | 188791-09-5 | C25H33Cl4N3O5 |
| VC0005255 | Delafloxacin | 189279-58-1 | C18H12ClF3N4O4 |
| VC0004861 | Talsupram hydrochloride | 25487-28-9 | C20H25NS.HCl |
| VC0004913 | 2-(4-Chlorophenyl)-3-methyl-N-(thiazol-2-yl)butanamide | 300851-67-6 | C14H15ClN2OS |
| VC0005034 | 5-(4-Bromobenzyl)-1,3-thiazol-2-amine | 327062-46-4 | C10H9BrN2S |
| VC0004878 | 2-[Methyl-[(3R)-3-phenyl-3-[4-(trifluoromethyl)phenoxy]propyl]amino]acetic acid | 372198-97-5 | C19H20F3NO3 |
| VC0004891 | (±)-NBI 74330 | 473722-68-8 | C32H27F4N5O3 |
| VC0004887 | (R)-2,3-Bis(4-hydroxyphenyl)-propionitrile | 524047-78-7 | C15H13NO2 |
| VC0005020 | Ponceau S Staining Solution | 6226-79-5 | C22H12N4O13S4 • 4Na |
| VC0004860 | [2-(2,4-Dichlorophenyl)-6-fluoro-2-(4-fluorophenyl)-1,3-benzodioxol-5-yl]-morpholin-4-ylmethanone | 656804-72-7 | C24H17Cl2F2NO4 |
| VC0005018 | 2-[Bis-(2-hydroxy-ethyl)-amino]-2-hydroxymethyl-propane-1,3-diol | 6976-37-0 | C8H19NO5 |
| VC0005021 | Sodium phosphate monobasic | 7558-80-7 | Anhydrous: NaH2PO4; Monohydrate: NaH2PO4· H2O; Dihydrate: NaH2PO4· 2H2O NaH2PO4 H2NaO4P |
| VC0005153 | (2-Hydroxy-3-sulfopropyl)-dimethyl-[3-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]propyl]azanium | 82473-24-3 | C32H59N2O8S+ |
| VC0004890 | N-[(4-Fluorophenyl)methyl]-3-oxo-1,1-diphenyl-5,6,8,8a-tetrahydro-[1,3]oxazolo[3,4-a]pyrazine-7-carboxamide | 847553-89-3 | C26H24FN3O3 |
| VC0005245 | Pyocyanin | 85-66-5 | C13H10N2O |
| VC0004863 | TC-MCH 7c | 864756-35-4 | C24H25FN2O3 |
| VC0004881 | 4-Nitro-N-(1,3-diphenyl-1H-pyrazol-5-yl)benzamide | 890764-36-0 | C22H16N4O3 |
| VC0005024 | MPC 6827 hydrochloride | 917369-31-4 | C17H18ClN3O |
| VC0004854 | Phosphocreatine disodium salt | 922-32-7 | C4H8N3Na2O5P |
| VC0004886 | N-[1-[3-(4-Ethoxyphenyl)-4-oxopyrido[2,3-d]pyrimidin-2-yl]ethyl]-N-(pyridin-3-ylmethyl)-2-[4-(trifluoromethoxy)phenyl]acetamide | 947536-03-0 | C32H28F3N5O4 |